Cas no 14610-49-2 (Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI))

• Product name: Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
• CAS No: 14610-49-2
• MF: C₂₂H₃₂O₃
• MW: 344.48768
• CID: 152238
• PubChem ID: 282516

Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
• (7,10,13-trimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
• A,10
• A,23(R),29-triol
• A,23R)-4-(Hydroxymethyl)-7-methoxy-4,9,14-trimethyl-19-norcholesta-5,24-diene-3,23-diol
• A,4
• A,7
• A,9
• A-Methoxycucurbita-5,24-diene-3
• balsaminol B
• CHEMBL1078437
• NSC136021
• NSC-136021
• SCHEMBL24102656
• DTXSID50932761
• 14610-49-2
• 7-methyl-3-oxoandrost-4-en-17-yl acetate

• Inchi： InChI=1S/C22H32O3/c1-13-11-15-12-16(24)7-9-21(15,3)18-8-10-22(4)17(20(13)18)5-6-19(22)25-14(2)23/h12-13,17-20H,5-11H2,1-4H3/t13?,17-,18-,19?,20-,21-,22-/m0/s1
• InChI Key： SFECWQWNBHMGCT-PGHKZXKPSA-N
• SMILES： CC(OC1CC[C@H]2[C@@H]3C(C)CC4=CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)=O

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 43.37
• LogP: 4.69600